Cas no 16994-48-2 (Isoquinoline,1-[2-(2-pyridinyl)ethyl]-)

• Product Name: Isoquinoline,1-[2-(2-pyridinyl)ethyl]-
• CAS No: 16994-48-2
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 210232
• PubChem ID: 53260
• Update Time: 2025-04-19

Isoquinoline,1-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[2-(2-pyridinyl)ethyl]-
• (beta-(2-pyridyl)ethyl)isoquinoline
• 1-(2-(2-Pyridinyl)ethyl)isoquinoline
• 1-[2-(pyridin-2-yl)ethyl]isoquinoline
• BPEIQ
• Isoquinoline, 1-(2-(2-pyridinyl)ethyl)-
• 1-(2-pyridin-2-ylethyl)isoquinoline
• 16994-48-2
• DTXSID90937715
• (2-(2-Pyridinyl)ethyl)isoquinoline
• (2-(PYRIDIN-2-YL)ETHYL)ISOQUINOLINE
• ISOQUINOLINE, (2-(2-PYRIDINYL)ETHYL)-
• (beta-(2-Pirydylo)-etylo)izochinoliny [Polish]
• (beta-(2-Pirydylo)-etylo)izochinoliny
• 1-(2-(Pyridin-2-yl)ethyl)isoquinoline
• 75366-63-1

• Inchi： 1S/C16H14N2/c1-2-7-15-13(5-1)10-12-18-16(15)9-8-14-6-3-4-11-17-14/h1-7,10-12H,8-9H2
• InChI Key： RSBCTUPEIZFAAB-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78